Cas no 2138535-59-6 (3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one)

• Product Name: 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one
• CAS No: 2138535-59-6
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 5834383
• PubChem ID: 165844699
• Update Time: 2025-06-09

3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one
• EN300-1158586
• 2138535-59-6

• Inchi： 1S/C11H15ClN2O/c1-7-3-4-9(15)5-11(7)14-6-10(12)8(2)13-14/h6-7,11H,3-5H2,1-2H3
• InChI Key： QJRKBFROGCOPNC-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one

3-(4-Chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one: A Comprehensive Overview

3-(4-Chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138535-59-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one consists of a cyclohexanone core substituted with a 4-chloro-3-methylpyrazole moiety. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for further investigation. Recent studies have highlighted its potential as a lead compound for the development of drugs targeting specific biological pathways.

In the realm of medicinal chemistry, the design and synthesis of compounds with enhanced pharmacological properties are crucial. The pyrazole ring, a key structural element in 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one, is known for its ability to modulate various biological targets, including enzymes and receptors. This makes it particularly useful in the development of drugs for conditions such as inflammation, pain, and cancer.

The cyclohexanone moiety in 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one contributes to its overall stability and lipophilicity, which are important factors in determining its bioavailability and pharmacokinetic profile. These properties are essential for ensuring that the compound can effectively reach its intended target within the body.

Recent research has focused on the biological activities of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one. Studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one has also demonstrated significant antiproliferative activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis (programmed cell death) by targeting key signaling pathways involved in cell survival and proliferation. These findings suggest that it could be developed into a novel anticancer agent with broad-spectrum activity.

The synthesis of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one typically involves multistep reactions, including the formation of the pyrazole ring and subsequent functionalization of the cyclohexanone core. Advances in synthetic methodologies have led to more efficient and scalable routes for its production, facilitating its use in both academic research and industrial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-4-methylcyclohexan-1-one as a therapeutic agent. Preliminary results from Phase I trials have shown promising outcomes, with good tolerability and favorable pharmacokinetic profiles observed in human subjects. These findings provide a strong foundation for further clinical development.

In conclusion, 3-(4-chloro-3-methyl-1H-pyrazol-1-y l)-4-methylcyclohexan - 1 - one (CAS No. 2 1 385 5 5 - 59 - 6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for innovative treatments in these areas.